Cas no 1396852-56-4 (5-{1-5-(furan-2-yl)-1,2-oxazole-3-carbonylazetidin-3-yl}-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole)

• Product Name: 5-{1-5-(furan-2-yl)-1,2-oxazole-3-carbonylazetidin-3-yl}-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole
• CAS No: 1396852-56-4
• MF: C₂₁H₁₈N₄O₅
• MW: 406.391424655914
• CID: 6532905
• PubChem ID: 71784324
• Update Time: 2025-07-15

5-{1-5-(furan-2-yl)-1,2-oxazole-3-carbonylazetidin-3-yl}-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-{1-5-(furan-2-yl)-1,2-oxazole-3-carbonylazetidin-3-yl}-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole
• [5-(furan-2-yl)-1,2-oxazol-3-yl]-[3-[3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl]azetidin-1-yl]methanone
• AKOS024531144
• (5-(furan-2-yl)isoxazol-3-yl)(3-(3-(2-methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
• VU0531246-1
• F6064-5123
• 5-{1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]azetidin-3-yl}-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole
• 1396852-56-4

• Inchi： 1S/C21H18N4O5/c1-27-16-6-3-2-5-13(16)9-19-22-20(30-24-19)14-11-25(12-14)21(26)15-10-18(29-23-15)17-7-4-8-28-17/h2-8,10,14H,9,11-12H2,1H3
• InChI Key： JNPLNASBPUJPKE-UHFFFAOYSA-N
• SMILES： O1C(C2CN(C(C3C=C(C4=CC=CO4)ON=3)=O)C2)=NC(CC2C=CC=CC=2OC)=N1

Computed Properties

• Exact Mass: 406.12771969g/mol
• Monoisotopic Mass: 406.12771969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-{1-5-(furan-2-yl)-1,2-oxazole-3-carbonylazetidin-3-yl}-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole

Research Brief on 5-{1-5-(furan-2-yl)-1,2-oxazole-3-carbonylazetidin-3-yl}-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole (CAS: 1396852-56-4)

Recent studies have highlighted the potential of 5-{1-5-(furan-2-yl)-1,2-oxazole-3-carbonylazetidin-3-yl}-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole (CAS: 1396852-56-4) as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique heterocyclic structure, has garnered attention for its potential applications in drug discovery and therapeutic development. The presence of furan, oxazole, and oxadiazole moieties in its structure suggests a high degree of bioactivity, making it a subject of intense research.

The primary objective of recent investigations has been to elucidate the pharmacological properties and mechanisms of action of this compound. Preliminary studies indicate that it exhibits significant binding affinity to specific protein targets, particularly those involved in inflammatory and oncogenic pathways. Molecular docking simulations and in vitro assays have demonstrated its potential as an inhibitor of key enzymes, such as cyclooxygenase-2 (COX-2) and protein kinases, which are critical in the regulation of cellular processes.

Methodologically, researchers have employed a combination of synthetic chemistry, computational modeling, and biological assays to explore the compound's properties. The synthesis of 5-{1-5-(furan-2-yl)-1,2-oxazole-3-carbonylazetidin-3-yl}-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole has been optimized to achieve high yields and purity, facilitating further biological evaluation. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been utilized to confirm its structural integrity and stereochemistry.

Recent findings have revealed that this compound exhibits potent anti-inflammatory and anti-proliferative effects in cell-based assays. For instance, in models of rheumatoid arthritis, it has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, in cancer cell lines, it has demonstrated the ability to induce apoptosis and inhibit cell cycle progression, suggesting its potential as an anti-cancer agent.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently exploring structural modifications to enhance its pharmacokinetic properties while retaining its bioactivity.

In conclusion, 5-{1-5-(furan-2-yl)-1,2-oxazole-3-carbonylazetidin-3-yl}-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and demonstrated bioactivity make it a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacological profile and evaluating its efficacy in in vivo models to advance its potential clinical applications.